Cas no 1261970-81-3 (6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid)

• Product Name: 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid
• CAS No: 1261970-81-3
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• MDL: MFCD18321159
• CID: 2766769
• PubChem ID: 53227048
• Update Time: 2025-05-19

6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30690635
• 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%
• 3-Methyl-3'-(methylcarbamoyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261970-81-3
• 6-METHYL-2-[3-(N-METHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• MFCD18321159
• 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid

• MDL： MFCD18321159
• Inchi： 1S/C16H15NO3/c1-10-5-3-8-13(14(10)16(19)20)11-6-4-7-12(9-11)15(18)17-2/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key： FEXBFGASJDKKOI-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=CC=1C1C=CC=C(C(NC)=O)C=1)=O

Computed Properties

• Exact Mass: 269.10519334Da
• Monoisotopic Mass: 269.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid

6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid: A Comprehensive Overview

6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, also known by its CAS number 1261970-81-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid consists of a benzoic acid core with specific substituents that confer it with distinct chemical characteristics. The presence of a methyl group at the 6-position and an N-methylaminocarbonyl-substituted phenyl group at the 2-position introduces steric and electronic effects that influence its reactivity and solubility properties. These features make it a valuable substrate for further functionalization in synthetic chemistry.

Recent studies have explored the synthesis of 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid through various routes, including Suzuki coupling reactions and other cross-coupling methodologies. Researchers have demonstrated that the compound can be efficiently synthesized using palladium-catalyzed coupling reactions, which offer high yields and excellent selectivity. These advancements have significantly improved the accessibility of this compound for both academic and industrial applications.

In terms of applications, 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid has shown promise in the development of new pharmaceutical agents. Its structure lends itself well to the design of bioactive molecules, particularly those targeting specific protein-protein interactions or enzyme pathways. For instance, studies have indicated that this compound may exhibit inhibitory activity against certain kinases, making it a potential candidate for anti-cancer drug development.

Beyond pharmacology, this compound has also been investigated for its potential use in materials science. Its ability to form stable crystal structures under certain conditions suggests its utility in the development of novel organic semiconductors or optoelectronic materials. Recent research has focused on understanding the crystallization behavior of 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, with particular emphasis on how substituent effects influence crystal packing and electronic properties.

The environmental impact of synthesizing and using 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid has also been a topic of interest. Scientists have explored green chemistry approaches to minimize waste generation and reduce energy consumption during its production. For example, catalytic asymmetric synthesis methods have been proposed to achieve enantioselective formation of this compound, thereby reducing the need for post-synthesis purification steps.

In conclusion, 6-Methyl-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, with its CAS number 1261970-81-3, represents a versatile building block in modern organic chemistry. Its unique structure, coupled with recent advances in synthesis and application studies, positions it as a key compound for future research and development across multiple disciplines.